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molecular formula C10H11BrN2O B8477342 1-(5-Bromo-pyridin-3-ylmethyl)-pyrrolidin-2-one

1-(5-Bromo-pyridin-3-ylmethyl)-pyrrolidin-2-one

Cat. No. B8477342
M. Wt: 255.11 g/mol
InChI Key: SRWSKQFHCXMKEA-UHFFFAOYSA-N
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Patent
US09133158B2

Procedure details

In analogy to the procedure described for the preparation of intermediates B-1 [B], pyrrolidin-2-one has been coupled to 3-bromo-5-chloromethyl-pyridine (intermediate B-1 [A]) to yield the title compound as a white solid. MS: 251.1, 257.1 (M+H+).
Name
pyrrolidin-2-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-bromo-5-chloromethyl-pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[NH:1]1[CH2:5][CH2:4][CH2:3][C:2]1=[O:6].[Br:7][C:8]1[CH:9]=[N:10][CH:11]=[C:12]([CH2:14]Cl)[CH:13]=1>>[Br:7][C:8]1[CH:13]=[C:12]([CH2:14][N:1]2[CH2:5][CH2:4][CH2:3][C:2]2=[O:6])[CH:11]=[N:10][CH:9]=1

Inputs

Step One
Name
pyrrolidin-2-one
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1C(CCC1)=O
Step Two
Name
3-bromo-5-chloromethyl-pyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=NC=C(C1)CCl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC=1C=C(C=NC1)CN1C(CCC1)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.